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Compound of Interest

Compound Name: C.I. Disperse red 54

Cat. No.: B1207424 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in preventing

uneven dyeing with C.I. Disperse Red 54.

Frequently Asked Questions (FAQs)
Q1: What is C.I. Disperse Red 54 and what are its general properties?

C.I. Disperse Red 54 is a single azo monoazo disperse dye.[1] It is a purple powder used to

achieve a yellow-red color on various materials, including polyester, nylon, and acrylic fibers.[2]

[3] It is suitable for high-temperature, high-pressure (HTHP) dyeing methods and is known for

its good alkali stability.[1][2] The dye has an appropriate dyeing pH value of 7.[1]

Q2: What are the primary causes of uneven dyeing with C.I. Disperse Red 54?

Uneven dyeing with C.I. Disperse Red 54 on polyester can result from several factors:

Improper Dispersion: Agglomeration or flocculation of dye particles in the dyebath can cause

color spots and unevenness.[4][5] This can be due to poor dye quality, inadequate dispersing

agent, or unfavorable dyeing conditions.[4][5]

Incorrect Temperature Control: A rapid or inconsistent temperature rise during the critical

dyeing phase can cause the dye to rush onto the fiber surface, leading to poor leveling.[4][6]

[7]
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Inadequate pH Control: Significant deviations from the optimal pH range can affect the dye's

stability and uptake rate.[4][7] While some sources suggest an optimal pH of 7, it's crucial to

maintain a stable, slightly acidic pH (e.g., 4.5-5.5) for most disperse dyes to prevent

hydrolysis and aggregation.[1][4][8]

Poor Fabric Preparation: Residual oils, sizing agents, or other impurities on the polyester

fabric can hinder uniform dye penetration.[4][6]

Inappropriate Auxiliary Selection: The choice and concentration of dispersing and leveling

agents are critical for achieving a level dyeing.[4][6][9]

Q3: What is the recommended dyeing method for C.I. Disperse Red 54?

C.I. Disperse Red 54 is best suited for the high-temperature, high-pressure (HTHP) exhaust

dyeing method for polyester.[1][2][4] This method involves heating the dyebath to temperatures

around 130°C to swell the polyester fibers, allowing the dye molecules to penetrate and fix

within the fiber structure.[4][10]

Q4: What is the role of dispersing and leveling agents in preventing uneven dyeing?

Dispersing agents help to keep the dye particles finely and evenly distributed in the dyebath,

preventing aggregation and the formation of color spots.[11]

Leveling agents slow down the initial rate of dye uptake by the fibers, promoting more

uniform color distribution.[11][12] They can also help in the migration of dye from areas of

high concentration to areas of lower concentration, correcting initial unevenness.[12][13]

Q5: How critical is fabric preparation for achieving even dyeing?

Proper fabric preparation is a crucial first step.[6] The fabric must be thoroughly cleaned

(scoured) to remove any impurities like dirt, oils, or sizing agents that can act as a barrier to

dye penetration and cause uneven absorption.[4][6][14][15]
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Issue Potential Cause Recommended Action

Color Specks or Spots
Inadequate dispersion of the

dye.[4][5]

- Ensure the dye is pre-

dispersed properly by making

a smooth, lump-free paste with

a dispersing agent and warm

water before adding to the

dyebath.[16]- Increase the

concentration of a high-

temperature dispersing agent.

[4]- Check the quality of the

dye for any impurities.[5]

Streaky or Patchy Dyeing
Poor dye migration and

leveling.[4]

- Employ a slower rate of

temperature rise, especially

between 80°C and 130°C.[4]-

Add or increase the

concentration of a high-

temperature leveling agent to

promote even dye distribution.

[4][9]- Ensure adequate

agitation and circulation of the

dyebath.[4]

Shade Inconsistency (Batch-

to-Batch)

Variations in dyeing

parameters.[4]

- Strictly control all dyeing

parameters: liquor ratio,

temperature profile, pH, and

time.[4]- Ensure the polyester

substrate is from the same

batch and has undergone

consistent pre-treatment.[4]

Light or Pale Shade Insufficient dye uptake.[4] - Verify that the dyeing

temperature reached and was

held at the recommended level

(typically 130°C).[4][10]- Check

the pH of the dyebath; it

should be in the optimal acidic

range (e.g., 4.5-5.5).[4]-
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Ensure the correct amount of

dye was used for the weight of

the fabric.[6]

Color Bleeding or Poor Wash

Fastness
Improper after-treatment.[4]

- Perform a thorough reduction

clearing after dyeing to remove

unfixed surface dye.[4][15]-

Ensure adequate rinsing after

reduction clearing to remove

all residual chemicals.[4]

Quantitative Data Summary
The following table summarizes the key quantitative parameters for a typical high-temperature

exhaust dyeing protocol for polyester with C.I. Disperse Red 54.
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Parameter Recommended Value Potential Issue if Deviated

Liquor Ratio 10:1 to 20:1
Inconsistent dyeing, poor

circulation.

pH 4.5 - 5.5 (using acetic acid)[4]
Dye hydrolysis, aggregation,

color change.[17]

High-Temperature Dispersing

Agent
0.5 - 1.0 g/L[4]

Poor dye dispersion, color

spots.

High-Temperature Leveling

Agent
0.5 - 1.0 g/L[4]

Uneven dye uptake,

patchiness.

Dyeing Temperature 130°C[4][10]

Too high can cause instability;

too low leads to poor dye

uptake.[10][17]

Holding Time at 130°C 30 - 60 minutes[4]
Insufficient time leads to pale

shades.

Heating Rate 1 - 2°C per minute[4]

Rapid heating can shock the

dispersion, causing

aggregation.[4][17]

Reduction Clearing (Sodium

Hydrosulphite)
1 - 2 g/L[4]

Inadequate removal of surface

dye, poor wash fastness.

Reduction Clearing (Caustic

Soda)
1 - 2 g/L

Inadequate removal of surface

dye, poor wash fastness.

Reduction Clearing

Temperature
70 - 80°C[4]

Ineffective cleaning at lower

temperatures.

Reduction Clearing Time 15 - 20 minutes[4]
Incomplete removal of surface

dye.

Experimental Protocols
High-Temperature Exhaust Dyeing of Polyester with C.I. Disperse Red 54
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This protocol provides a general procedure. Optimal concentrations of auxiliaries and the

temperature profile may need to be adjusted based on the specific equipment and substrate.

Fabric Preparation (Scouring):

Thoroughly scour the polyester fabric with a suitable detergent and alkali solution to

remove any impurities.

Rinse the fabric well with hot and then cold water until neutral.

Dry the fabric before dyeing.

Dye Dispersion:

Separately, create a paste of the required amount of C.I. Disperse Red 54 with a small

amount of warm water and a dispersing agent.[16]

Stir until a smooth, lump-free paste is formed.

Gradually add more warm water (40-50°C) to dilute the dispersion.[16]

Filter the dispersion before adding it to the dyebath.

Dyeing Procedure:

Set the liquor ratio (e.g., 10:1).

Prepare the dyebath at 50-60°C with water.

Add a high-temperature dispersing agent (e.g., 0.5 - 1.0 g/L) and a high-temperature

leveling agent (e.g., 0.5 - 1.0 g/L).[4]

Adjust the pH of the dyebath to 4.5 - 5.5 using acetic acid.[4]

Add the pre-treated polyester fabric to the dyebath and allow it to run for 10-15 minutes for

even wetting.

Add the prepared dye dispersion to the bath.
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Raise the temperature to 130°C at a rate of 1-2°C per minute.[4]

Hold the temperature at 130°C for 30-60 minutes, depending on the desired shade depth.

[4]

Cool the dyebath down to 70-80°C at a rate of approximately 2°C per minute.[16]

Drain the dyebath.

After-treatment (Reduction Clearing):

Rinse the dyed fabric.

Prepare a new bath with:

Caustic Soda (e.g., 1-2 g/L)

Sodium Hydrosulphite (e.g., 1-2 g/L)[4]

Treat the dyed fabric at 70-80°C for 15-20 minutes.[4]

Rinse thoroughly with hot and then cold water.

Neutralize with acetic acid if necessary.

Dry the fabric.

Diagrams
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Caption: High-temperature exhaust dyeing workflow for C.I. Disperse Red 54 on polyester.
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Potential Causes

Recommended Actions

Uneven Dyeing Observed

Improper Dispersion? Incorrect Temp. Control? Inadequate pH? Poor Fabric Prep? Wrong Auxiliaries?
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& dispersing agents

Level Dyeing Achieved
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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